Cas no 68442-68-2 (Styrenated diphenylamine)

Styrenated diphenylamine is a high-performance antioxidant commonly used in rubber, lubricants, and polymer applications. It functions by inhibiting oxidative degradation, thereby extending the service life of materials exposed to heat, oxygen, and mechanical stress. The compound combines the stabilizing properties of diphenylamine with the enhanced reactivity of styrene, offering improved compatibility and thermal stability. Its low volatility and resistance to discoloration make it suitable for demanding industrial environments. Styrenated diphenylamine is particularly effective in preventing chain scission and cross-linking in elastomers, ensuring consistent mechanical properties over time. Its efficacy and versatility make it a preferred choice for applications requiring long-term oxidative protection.
Styrenated diphenylamine structure
Styrenated diphenylamine structure
Product Name:Styrenated diphenylamine
CAS No:68442-68-2
MF:C12H11N
MW:169.222442865372
CID:58786
Update Time:2026-05-14

Styrenated diphenylamine Chemical and Physical Properties

Names and Identifiers

    • Styrenated diphenylamine
    • Styrenated N-phenyl-benzenamine
    • BENZENAMINE, N-PHENYL-, STYRENATED
    • Naugard? 635
    • WINGSTAY T
    • WINGSTAY S POWDER
    • WINGSTAY SN-1 POWDER
    • WINGSTAY SN-1
    • WINGSTAY S
    • WINGSTAY L HLS FLAKE
    • WINGSTAY L HLS
    • WINGSTAY K
    • Inchi: InChI=1S/C12H11N/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-10,13H
    • InChI Key: DMBHHRLKUKUOEG-UHFFFAOYSA-N
    • SMILES: C1C=CC(NC2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 169.089149
  • Monoisotopic Mass: 169.089149
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12

Experimental Properties

  • Density: 1.08-1.086[at 20℃]
  • Melting Point: 53-54 deg C
  • Boiling Point: 302 deg C
  • Solubility: 20.6-410μg/L at 20℃

Styrenated diphenylamine Pricemore >>

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Styrenated diphenylamine Suppliers

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(CAS:68442-68-2)Styrenated diphenylamine
Order Number:sfd22761
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:68442-68-2)Styrenated diphenylamine
sfd22761
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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